Cas no 13114-72-2 (N'-Methyl-N,N-diphenylurea)

N'-Methyl-N,N-diphenylurea Properties

Names and Identifiers

• 3-Methyl-1,1-diphenylurea
• Temozolomide Related Compound B
• N'-Methyl-N,N-diphenylurea
• Urea,N'-methyl-N,N-diphenyl-
• 1,1-DIPHENYL-3-METHYL UREA
• 1-METHYL-3,3-DIPHENYLUREA
• ACARDITE-II
• Akardite-II
• METHYL CARBANILIDE
• N,N-Diphenyl-N'-methylurea
• N'-Methyl-N,N-diphenyl-harnstoff
• N'-methyl-N,N-diphenyl-urea
• N-Methyl-N′,N′-diphenylurea
• Acardit II
• Acardite II
• Akardit II
• Akardite II
• N-Methyl-N',N'-diphenylure
• TIMTEC-BB SBB008174
• Temozolomide USP RC B
• +Expand

• MDL： MFCD00043722
• InChIKey： IMFYAZJNDOZIFV-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14N2O/c1-15-14(17)16(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3,(H,15,17)
• SMILES： O=C(NC)N(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 226.110613g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.110613g/mol
• Monoisotopic Mass: 226.110613g/mol
• Topological Polar Surface Area: 32.3Ų
• Heavy Atom Count: 17
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.55500
• PSA: 32.34000
• Refractive Index: 1.6419 (estimate)
• Boiling Point: 367.89°C (rough estimate)
• Melting Point: 172-174 °C (lit.)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),

N'-Methyl-N,N-diphenylurea Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S36/37
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

N'-Methyl-N,N-diphenylurea Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons